Cas no 2172440-87-6 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-4,4-dimethylpentanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-4,4-dimethylpentanoic acid
• CAS No: 2172440-87-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5753572
• PubChem ID: 165552397
• Update Time: 2025-06-08

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172440-87-6
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}-4,4-dimethylpentanoic acid
• EN300-1484064
• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-4,4-dimethylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-6-28(5,25(33)30-23(15-24(31)32)27(2,3)4)17-29-26(34)35-16-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,22-23H,6,15-17H2,1-5H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： KOPYEDHSJDJLLD-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)CC)NC(CC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-4,4-dimethylpentanoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-4,4-dimethylpentanoic acid (CAS No. 2172440-87-6): A Comprehensive Overview

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-4,4-dimethylpentanoic acid (CAS No. 2172440-87-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a branched amino acid moiety, and a substituted pentanoic acid backbone. The unique combination of these functional groups makes it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and compatibility with various coupling reagents. This group helps to prevent unwanted side reactions during the synthesis process, ensuring high yields and purity of the final product. The presence of the Fmoc group in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-4,4-dimethylpentanoic acid makes it an ideal starting material for the preparation of complex peptides and peptidomimetics.

The branched amino acid moiety, specifically the 2-methylbutanamido group, adds structural diversity and complexity to the molecule. This feature is particularly important in the design of peptides that mimic natural proteins or enzymes. The introduction of such branched structures can enhance the stability and bioavailability of the final product, making it more suitable for therapeutic applications.

The substituted pentanoic acid backbone provides additional functional groups that can be further modified or conjugated with other molecules. This flexibility is crucial in the development of prodrugs and drug delivery systems. For example, recent studies have shown that compounds with similar structures can be used to improve the solubility and permeability of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

In terms of its applications, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-4,4-dimethylpentanoic acid has been extensively studied in the context of drug discovery and development. One notable application is in the synthesis of peptidomimetics for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These peptidomimetics are designed to inhibit specific enzymes or receptors involved in disease progression, offering a promising approach to disease management.

Another area where this compound has shown potential is in cancer therapy. Research has demonstrated that certain derivatives of this compound can selectively target cancer cells while sparing healthy tissues. This selectivity is achieved through the precise design of the molecule's functional groups, which can interact with specific cellular targets. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent antitumor activity against various cancer cell lines, including breast and lung cancer cells.

Beyond its direct therapeutic applications, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-4,4-dimethylpentanoic acid has also been used as a tool in basic research to investigate fundamental biological processes. Its ability to mimic natural amino acids and peptides makes it an excellent probe for studying protein-protein interactions and signal transduction pathways. This information is crucial for understanding disease mechanisms and developing novel therapeutic strategies.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-4,4-dimethylpentanoic acid (CAS No. 2172440-87-6) is a versatile compound with significant potential in both research and clinical settings. Its unique structural features make it an invaluable tool for synthetic chemists and pharmaceutical researchers working on peptide synthesis, drug discovery, and biological investigations. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.